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Compound of Interest

Compound Name:
1-(2-Tetrahydrofuroyl)piperazine

hydrobromide

Cat. No.: B1355225 Get Quote

Essential Safety and Handling Guide for 1-(2-
Tetrahydrofuroyl)piperazine hydrobromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 1-(2-Tetrahydrofuroyl)piperazine hydrobromide (CAS No: 63590-62-5).

Adherence to these procedures is essential for ensuring laboratory safety and maintaining

experimental integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(2-Tetrahydrofuroyl)piperazine hydrobromide is classified as a hazardous substance that

can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[1][2]

Therefore, the use of appropriate personal protective equipment is mandatory to minimize

exposure risk.

Summary of Required Personal Protective Equipment
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PPE Category Item Specifications

Eye/Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[3]

[4]

Skin Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[5] Inspect

gloves for integrity before each

use.

Protective Clothing

A lab coat or chemical-

resistant apron should be worn

to prevent skin contact.[4][5]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

Required if exposure limits are

exceeded, irritation is

experienced, or if working in

an area with inadequate

ventilation.[4] A dust mask

(type N95) may be appropriate

for handling the solid form.[6]

Operational Plan for Safe Handling
Strict adherence to the following step-by-step protocol is crucial when working with 1-(2-
Tetrahydrofuroyl)piperazine hydrobromide.

Experimental Workflow for Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/92270.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-222495.pdf
https://www.ycdehongchem.com/blog/what-safety-precautions-should-be-taken-when-using-piperazine-1372355.html
https://datasheets.scbt.com/sds/aghs/en/sc-222495.pdf
https://www.ycdehongchem.com/blog/what-safety-precautions-should-be-taken-when-using-piperazine-1372355.html
https://datasheets.scbt.com/sds/aghs/en/sc-222495.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/570990
https://www.benchchem.com/product/b1355225?utm_src=pdf-body
https://www.benchchem.com/product/b1355225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of 1-(2-Tetrahydrofuroyl)piperazine hydrobromide

Preparation

Handling

Cleanup & Disposal

Designate Handling Area
(Fume Hood)

Gather Required PPE

Don PPE Correctly

Weigh Compound
(Avoid Dust Generation)

Dissolve/Use in a
Well-Ventilated Area

Decontaminate Work Surfaces

Dispose of Waste in
Designated Containers

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow diagram.
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Experimental Protocol:

Preparation:

Designate a specific area for handling, preferably within a chemical fume hood to ensure

adequate ventilation.[5][7]

Assemble all necessary PPE as detailed in the table above.

Before handling the compound, properly don all required PPE, ensuring a correct fit.

Handling:

When weighing the solid compound, handle it carefully to avoid generating dust.[8] Use a

wet method for clean-up if any dust is generated; do not dry sweep.[9]

If dissolving or using the compound in a solution, perform these tasks in a well-ventilated

area or a fume hood.[3][5]

Avoid all personal contact, including inhalation and contact with skin and eyes.[8]

Do not eat, drink, or smoke in the handling area.[8][9]

Cleanup:

Following the procedure, decontaminate all work surfaces.

Clean up any spills immediately using appropriate procedures. For minor spills, sweep up

or vacuum the solid material and place it in a designated container for disposal.[8]

Remove and wash contaminated clothing before reuse.[3][10]

Disposal Plan
Proper disposal of 1-(2-Tetrahydrofuroyl)piperazine hydrobromide and its containers is

critical to prevent environmental contamination and ensure regulatory compliance.

Disposal Protocol:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.ycdehongchem.com/blog/what-safety-precautions-should-be-taken-when-using-piperazine-1372355.html
https://www.fishersci.ca/store/msds?partNumber=AC367160050&productDescription=1-tetrahydro-2-furoyl-piperazine-98-thermo-scientific&language=en&countryCode=CA
https://store.apolloscientific.co.uk/storage/msds/OR13160_msds.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1540.pdf
https://pim-resources.coleparmer.com/sds/92270.pdf
https://www.ycdehongchem.com/blog/what-safety-precautions-should-be-taken-when-using-piperazine-1372355.html
https://store.apolloscientific.co.uk/storage/msds/OR13160_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13160_msds.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1540.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13160_msds.pdf
https://pim-resources.coleparmer.com/sds/92270.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1355225?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Collection:

Collect all waste material, including unused compound and contaminated disposables

(e.g., gloves, wipes), in a clearly labeled, sealed container.

Waste Disposal:

Dispose of the chemical waste in accordance with local, regional, and national hazardous

waste regulations.[10]

Do not empty into drains.[7]

The waste should be handled by a licensed professional waste disposal service.

Summary of Disposal Information

Waste Type Disposal Container Disposal Method

Solid Compound Labeled, sealed container
Via licensed hazardous waste

disposal service.

Contaminated Labware Labeled, sealed container
Via licensed hazardous waste

disposal service.

Empty Containers Dispose of as unused product
Follow guidelines for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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